Cas no 2901109-67-7 (1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone
• CAS No: 2901109-67-7
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 6796373
• PubChem ID: 171367220
• Update Time: 2025-06-08

1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• MFCD34761083
• 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone
• 2901109-67-7

• Inchi： 1S/C12H12ClF3O2/c1-7(2)6-18-10-5-8(13)3-4-9(10)11(17)12(14,15)16/h3-5,7H,6H2,1-2H3
• InChI Key： KVZKJYAILWRDQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(F)(F)F)=O)=C(C=1)OCC(C)C

Computed Properties

• Exact Mass: 280.0477918g/mol
• Monoisotopic Mass: 280.0477918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone

Professional Introduction to 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 2901109-67-7)

1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone, identified by its CAS number 2901109-67-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and isobutoxy substituents on a phenyl ring, coupled with the trifluoromethyl group on the ketone moiety, makes it a versatile intermediate for synthetic chemistry.

The chemical structure of 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone contributes to its reactivity and functionality. The chloro group can participate in nucleophilic substitution reactions, while the isobutoxy group introduces steric hindrance and may influence the electronic properties of the aromatic ring. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to increased binding affinity, reduced metabolic degradation, and enhanced bioavailability. 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone exemplifies this trend, as its trifluoromethyl group is likely to contribute to these desirable characteristics.

The pharmaceutical industry has been actively exploring novel scaffolds for drug discovery. 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone has emerged as a valuable building block for synthesizing various pharmacophores. Its structural features make it a suitable candidate for further derivatization to develop compounds with potential therapeutic effects in areas such as oncology, inflammation, and central nervous system disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, researchers have demonstrated that fluorine substitution can modulate the activity of enzymes and receptors involved in disease pathways. The combination of chloro and isobutoxy groups in 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone provides additional opportunities for fine-tuning its biological activity. This compound may serve as a precursor for designing molecules that interact selectively with target proteins.

The synthesis of 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include Friedel-Crafts alkylation followed by chlorination and subsequent introduction of the trifluoromethyl group. Each step must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

The compound's potential applications extend beyond drug development. It can also be utilized in materials science and agrochemicals due to its unique chemical properties. For example, fluorinated aromatic compounds are known to exhibit enhanced stability against environmental degradation, making them suitable for long-lasting applications.

In conclusion, 1-(4-Chloro-2-isobutoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 2901109-67-7) is a multifaceted compound with significant implications in chemical research and pharmaceutical development. Its structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. The growing interest in fluorinated compounds underscores its importance as a building block for next-generation drugs.